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Storage & Handling Specifications

The following table consolidates the key physical and storage parameters for NADPH tetrasodium salt

based on the gathered information.

Specification Detail

Chemical Names NADPH tetrasodium salt; β-NADPH [1]

CAS Number 2646-71-1 [1]

Purity ≥95% [1] / ≥90% (HPLC), ≥93% (enzymatic) [2]

Physical Form Solid, hygroscopic (absorbs moisture) [2]

Color Yellow [2]

Solubility 50 mg/mL in water [2]

Long-Term Storage -20°C, desiccated [2]

Reconstituted Solution Stability Up to 2 months at -20°C [2]
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Specification Detail

Shipping Package Ambient temperature [2]

Handling and Preparation Guide

Proper handling is critical for maintaining the stability and performance of NADPH tetrasodium salt in

your assays.

Storage Upon Receival: Store the product at -20°C in its original, desiccated container. The "OK to
freeze" specification confirms that freezing does not damage the product [2].

Solution Preparation:
Use high-purity water (e.g., HPLC-grade or Milli-Q) as a solvent to prepare your stock solution.

The salt is highly soluble and can be dissolved at a concentration of 50 mg/mL [2].
Gently mix until fully dissolved; avoid vigorous vortexing to minimize introducing oxygen into the

solution.
Aliquoting for Stability: Once dissolved, aliquot the stock solution into single-use vials to prevent

repeated freeze-thaw cycles, which can degrade NADPH. Flushing vials with an inert gas like argon
or nitrogen before sealing can help minimize oxidation [2].

Hygroscopic Nature: Since the solid is hygroscopic, it readily absorbs moisture from the air, which
can promote degradation. Always weigh the powder quickly and return the container to the desiccator

and -20°C freezer immediately after use [2].

Troubleshooting Common Experimental Issues

Here are solutions to common problems researchers encounter when working with NADPH.

Problem
Possible
Cause

Solution

Unexpectedly Low
Activity

Degraded
NADPH stock

Prepare a fresh stock solution from a newly aliquoted solid.
Verify the absorbance at 340 nm (A340) to confirm

concentration.
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Problem
Possible
Cause

Solution

High Background in
No-Enzyme Controls

Chemical

instability of
NADPH

Ensure the reaction buffer is free of contaminating metals

and has an appropriate pH. Use chelators like EDTA if
necessary.

Poor Solubility The salt is highly soluble in water. If encountering issues,
check that the correct solvent is being used and that the

solid has not been compromised by improper storage.

NADPH in Redox Biology

To help contextualize its role in your experiments, the diagram below illustrates the central position of

NADPH in key cellular redox pathways, which is why it is a cornerstone reagent in metabolic and oxidative

stress studies [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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